adenosine triphosphate-1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide
adenosine triphosphate-1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide
Brand Name:
Vulcanchem
CAS No.:
130096-08-1
VCID:
VC0161511
InChI:
InChI=1S/C18H33N8O13P3/c1-4-20-18(21-6-5-7-25(2)3)37-41(31,32)39-42(33,34)38-40(29,30)35-8-11-13(27)14(28)17(36-11)26-10-24-12-15(19)22-9-23-16(12)26/h9-11,13-14,17,27-28H,4-8H2,1-3H3,(H,20,21)(H,29,30)(H,31,32)(H,33,34)(H2,19,22,23)/t11-,13-,14-,17-/m1/s1
SMILES:
CCNC(=NCCCN(C)C)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula:
C18H33N8O13P3
Molecular Weight:
662.4 g/mol
adenosine triphosphate-1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide
CAS No.: 130096-08-1
Main Products
VCID: VC0161511
Molecular Formula: C18H33N8O13P3
Molecular Weight: 662.4 g/mol
| CAS No. | 130096-08-1 |
|---|---|
| Product Name | adenosine triphosphate-1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide |
| Molecular Formula | C18H33N8O13P3 |
| Molecular Weight | 662.4 g/mol |
| IUPAC Name | [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] N'-[3-(dimethylamino)propyl]-N-ethylcarbamimidate |
| Standard InChI | InChI=1S/C18H33N8O13P3/c1-4-20-18(21-6-5-7-25(2)3)37-41(31,32)39-42(33,34)38-40(29,30)35-8-11-13(27)14(28)17(36-11)26-10-24-12-15(19)22-9-23-16(12)26/h9-11,13-14,17,27-28H,4-8H2,1-3H3,(H,20,21)(H,29,30)(H,31,32)(H,33,34)(H2,19,22,23)/t11-,13-,14-,17-/m1/s1 |
| Standard InChIKey | UWOKEAHPLLDQSQ-LSCFUAHRSA-N |
| Isomeric SMILES | CCNC(=NCCCN(C)C)OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O |
| SMILES | CCNC(=NCCCN(C)C)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
| Canonical SMILES | CCNC(=NCCCN(C)C)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
| Synonyms | adenosine triphosphate-1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide ATP-EDC |
| PubChem Compound | 195647 |
| Last Modified | Nov 11 2021 |
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